Cas no 903281-50-5 (N-[3-(6-ethoxypyridazin-3-yl)phenyl]-3-nitrobenzenesulfonamide)

• Product Name: N-[3-(6-ethoxypyridazin-3-yl)phenyl]-3-nitrobenzenesulfonamide
• CAS No: 903281-50-5
• MF: C₁₈H₁₆N₄O₅S
• MW: 400.408442497253
• CID: 5504965
• Update Time: 2025-08-03

N-[3-(6-ethoxypyridazin-3-yl)phenyl]-3-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(6-ethoxypyridazin-3-yl)phenyl]-3-nitrobenzenesulfonamide

• Inchi： 1S/C18H16N4O5S/c1-2-27-18-10-9-17(19-20-18)13-5-3-6-14(11-13)21-28(25,26)16-8-4-7-15(12-16)22(23)24/h3-12,21H,2H2,1H3
• InChI Key： JWUKYRVZJLFUQM-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN=C(OCC)C=C3)=C2)(=O)=O)=CC=CC([N+]([O-])=O)=C1

Additional information on N-[3-(6-ethoxypyridazin-3-yl)phenyl]-3-nitrobenzenesulfonamide

Professional Introduction to N-[3-(6-ethoxypyridazin-3-yl)phenyl]-3-nitrobenzenesulfonamide (CAS No. 903281-50-5)

N-[3-(6-ethoxypyridazin-3-yl)phenyl]-3-nitrobenzenesulfonamide, a compound with the chemical identifier CAS No. 903281-50-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both nitro and sulfonamide functional groups in its molecular framework suggests a high degree of reactivity, making it a promising candidate for further exploration in drug development.

The molecular structure of N-[3-(6-ethoxypyridazin-3-yl)phenyl]-3-nitrobenzenesulfonamide consists of a benzenesulfonamide core substituted with a nitro group at the 3-position and an ethoxypyridazine moiety at the 6-position of the phenyl ring. This specific arrangement imparts distinct chemical and pharmacological characteristics that are critical for its potential therapeutic applications. The nitro group, known for its electron-withdrawing properties, can influence the electronic distribution within the molecule, thereby affecting its reactivity and binding affinity to biological targets.

Recent studies have highlighted the importance of sulfonamide derivatives in the development of novel therapeutic agents. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a nitro group into the sulfonamide structure can further enhance these properties by introducing additional reactive sites. This dual functionality makes N-[3-(6-ethoxypyridazin-3-yl)phenyl]-3-nitrobenzenesulfonamide a versatile scaffold for designing molecules with enhanced pharmacological activity.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of N-[3-(6-ethoxypyridazin-3-yl)phenyl]-3-nitrobenzenesulfonamide make it an attractive candidate for virtual screening against various biological targets. Its ability to interact with multiple binding sites on proteins suggests potential applications in treating complex diseases such as cancer and inflammatory disorders.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. Enzymes are key players in numerous biological pathways, and their inhibition or activation can lead to therapeutic effects. The nitro and sulfonamide groups provide multiple points of interaction with enzyme active sites, making this compound a promising lead for enzyme-targeted drug development. For instance, studies have shown that sulfonamide derivatives can inhibit enzymes involved in cancer cell proliferation and survival.

The ethoxypyridazine moiety in N-[3-(6-ethoxypyridazin-3-yl)phenyl]-3-nitrobenzenesulfonamide also contributes to its unique pharmacological profile. Pyridazine derivatives have been reported to exhibit various biological activities, including antiviral, anti-inflammatory, and anticancer effects. The ethoxy group further enhances the solubility and bioavailability of the compound, making it more suitable for clinical applications.

Preclinical studies have begun to explore the pharmacokinetic and pharmacodynamic properties of N-[3-(6-ethoxypyridazin-3-yl)phenyl]-3-nitrobenzenesulfonamide. These studies aim to evaluate its absorption, distribution, metabolism, excretion (ADME) profile, as well as its safety and efficacy in animal models. Preliminary results suggest that this compound exhibits favorable pharmacokinetic characteristics and minimal toxicity at relevant doses.

The synthesis of N-[3-(6-ethoxypyridazin-3-yl)phenyl]-3-nitrobenzenesulfonamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to construct the desired molecular framework efficiently.

In conclusion, N-[3-(6-ethoxypyridazin-3-yl)phenyl]-3-nitrobenzenesulfonamide (CAS No. 903281-50-5) represents a significant advancement in pharmaceutical chemistry with potential applications in treating various diseases. Its unique structural features, combined with recent findings from preclinical studies, make it a promising candidate for further development into novel therapeutic agents.